Methyl 3-deoxy-D-arabino-heptulopyranoside-7-phosphate

• Molecular Formula: C8H15O10P
• Molecular Weight: 302.17 g/mol
• InChI: InChI=1S/C8H15O10P/c1-16-8(7(11)12)2-4(9)6(10)5(18-8)3-17-19(13,14)15/h4-6,9-10H,2-3H2,1H3,(H,11,12)(H2,13,14,15)/t4?,5?,6-,8+/m0/s1
• InChIKey: CCWGGDIDQPGNLT-UEFGEUINSA-N

Methyl 3-Deoxy-D-arabino-heptulopyranoside-7-phosphate: A Key Biochemical Intermediate in Shikimate Pathway Research

Methyl 3-deoxy-D-arabino-heptulopyranoside-7-phosphate (CAS 91382-81-9) is a stabilized synthetic analog of 3-deoxy-D-arabino-heptulosonate 7-phosphate (DAHP) . It serves as a critical biochemical reagent for studying the shikimate pathway, specifically the first committed step catalyzed by DAHP synthase (EC 2.5.1.54) [1]. Its methyl group modifications confer enhanced structural stability compared to the native DAHP molecule, enabling more controlled and reproducible kinetic analyses of the enzyme's catalytic and regulatory mechanisms .

1

Workflow

Shikimate pathway kinetic studies

2

Selection

Stabilized substrate analog for DAHP synthase

3

Use context

Controlled in vitro enzymatic assays

• [1] Protein Data Bank in Europe. 4umc: Structural analysis of substrate-mimicking inhibitors in complex with Neisseria meningitidis 3-deoxy-d-arabino-heptulosonate 7-phosphate synthase. View Source

Why Unmodified DAHP or Other Shikimate Intermediates Cannot Simply Replace Methyl 3-Deoxy-D-arabino-heptulopyranoside-7-phosphate

Generic substitution in shikimate pathway research is unreliable due to the compound's specific design as a stable substrate analog. Unlike native 3-deoxy-D-arabino-heptulosonate 7-phosphate (DAHP), which is prone to degradation or may be subject to complex allosteric regulation in crude systems, methyl 3-deoxy-D-arabino-heptulopyranoside-7-phosphate provides a chemically defined and stable input . Its structural modifications, including methyl groups, ensure it serves as a controlled substrate for DAHP synthase, enabling precise kinetic analysis and mechanistic studies that are not feasible with less stable or less defined analogs . The quantitative evidence below details the specific parameters where this stability and defined nature translate into verifiable experimental advantages.

Native DAHP May degrade under standard assay conditions, reducing kinetic data reproducibility.

Crude system DAHP Allosteric regulation and unknown composition can shift apparent enzyme response.

Other intermediates Dehydroquinate or shikimate target later pathway steps, not DAHP synthase.

Quantitative Differentiation: Methyl 3-Deoxy-D-arabino-heptulopyranoside-7-phosphate vs. Native DAHP and Other Analogs

Stability Advantage of the Methyl Ester Derivative over Native DAHP in Enzymatic Assays

The target compound, methyl (methyl 3-deoxy-D-arabino-heptulopyranosid)onate-7-phosphate, is a methyl ester derivative of the natural substrate DAHP. Vendor technical documentation states that the addition of methyl groups confers structural stability that is not present in the unmodified native compound . While a direct quantitative comparison of half-life or degradation rate is not provided, this qualitative difference is fundamental to its utility as a research tool, allowing for more consistent and reproducible kinetic analyses of DAHP synthase activity .

Stability

Data to verify

Enhanced stability (qualitative) vs. native DAHP under assay conditions.

Supports consistent kinetic assays

Supplier-reported structural property.

Evidence Dimension	Structural stability for in vitro assays
Target Compound Data	Stabilized methyl ester derivative
Comparator Or Baseline	Native 3-deoxy-D-arabino-heptulosonate 7-phosphate (DAHP)
Quantified Difference	Enhanced stability (qualitative)
Conditions	Standard biochemical assay conditions

Why This Matters

For scientific selection, this enhanced stability reduces experimental variability and ensures the substrate concentration remains constant throughout the assay, leading to more reliable and reproducible kinetic data.

Substrate Utility for Precise Kinetic Parameter Determination of DAHP Synthase

Methyl 3-deoxy-D-arabino-heptulopyranoside-7-phosphate is specifically employed as a stable and controlled substrate to analyze the kinetics of DAHP synthase . This contrasts with using the natural substrate, phosphoenolpyruvate (PEP) and erythrose 4-phosphate (E4P), whose kinetic parameters are well-documented for various DAHP synthase isozymes. For instance, the Km values for the tyrosine-sensitive DAHP synthase from Candida maltosa are 0.20 mM for E4P and 0.50 mM for PEP [1]. By using the stabilized analog, researchers can dissect the enzyme's mechanism without the confounding factors of substrate instability or complex allosteric regulation present when using the native reactants .

Kinetic utility

Class-level inference

Provides a stable, controlled substrate; natural PEP/E4P have known Km (0.50/0.20 mM) for a specific isozyme.

Enables mechanistic studies of DAHP synthase

Direct kinetic constants for analog not reported.

Evidence Dimension	Suitability as a controlled substrate for kinetic analysis
Target Compound Data	Provides a stable and controlled substrate
Comparator Or Baseline	Natural substrates: PEP (Km = 0.50 mM) and E4P (Km = 0.20 mM) for a specific DAHP synthase isozyme [1]
Quantified Difference	Not directly comparable; difference is in utility (stability vs. reactivity)
Conditions	In vitro enzyme kinetic assays

Why This Matters

This matters for procurement because it defines the compound's specific research application: it is a tool for detailed mechanistic studies of DAHP synthase, rather than a substrate for measuring enzyme activity in a crude or unregulated system.

• [1] Bode, R., Melo, C., & Birnbaum, D. (1985). Regulatory properties of 3‐deoxy‐D‐arabino‐heptulosonate‐7‐phosphate synthase isozymes from Candida maltosa. Journal of Basic Microbiology, 25(1), 1-11. View Source

Distinct Molecular Weight and Formula Define Its Identity as a Research Tool

The compound is unequivocally identified by its CAS number 91382-81-9, molecular weight of 302.17 g/mol, and molecular formula C8H15O10P . This distinguishes it from the native DAHP molecule and other related shikimate pathway intermediates, such as dehydroquinate or shikimate. Procurement based on these specific identifiers ensures the user receives the exact stabilized analog designed for detailed enzymological studies, rather than a different intermediate with alternative biochemical roles .

Identity

Data to verify

CAS 91382-81-9, MW 302.17, formula C8H15O10P distinct from native DAHP and intermediates.

Prevents procurement of wrong analog

Confirm identity via independent analysis.

Evidence Dimension	Chemical identification
Target Compound Data	CAS 91382-81-9, MW 302.17, Formula C8H15O10P
Comparator Or Baseline	Native DAHP and other shikimate pathway intermediates
Quantified Difference	Distinct molecular identifiers
Conditions	Standard chemical analysis

Why This Matters

For scientific selection, using the correct CAS number is critical for procurement to avoid receiving a different, non-identical compound that may not perform the intended function in the experimental design.

Recommended Research Applications for Methyl 3-Deoxy-D-arabino-heptulopyranoside-7-phosphate

Detailed Kinetic and Mechanistic Studies of DAHP Synthase

This compound is ideally suited for in vitro enzymology experiments requiring a stable, defined substrate. Researchers can use it to measure kinetic constants (e.g., Km, kcat) for purified DAHP synthase without interference from substrate degradation or complex allosteric regulation present with natural substrates . This allows for precise characterization of the enzyme's catalytic mechanism and the effect of potential inhibitors or mutations.

High-Throughput Screening (HTS) for DAHP Synthase Inhibitors

The compound's stability makes it an excellent candidate for developing robust, reproducible HTS assays to identify novel inhibitors of DAHP synthase . Its consistent performance across multiple assay plates reduces variability, increasing the reliability of hit identification from compound libraries [1].

Investigating the Shikimate Pathway in Engineered Microbial Strains

In metabolic engineering projects aimed at overproducing aromatic amino acids or their derivatives, this analog can be used as a probe to study the flux through the initial step of the shikimate pathway. Its stability ensures that the measured activity is not confounded by rapid turnover or degradation in complex cellular lysates, providing a more accurate assessment of the engineered enzyme's performance .

Application

Selection Property

Validation Focus

DAHP synthase kinetic & mechanistic studies

Stable, defined substrate

Kinetic reproducibility & linearity

High-throughput inhibitor screening

Assay stability across plates

Robustness & low variability

Engineered microbial strain flux probing

Stability in lysates

Accurate pathway flux measurement

• [1] Balachandran, N., Heimhalt, M., Liuni, P., To, F., & Wilson, D. J. (2016). Potent Inhibition of 3-Deoxy-d-arabinoheptulosonate-7-phosphate (DAHP) Synthase by DAHP Oxime, a Phosphate Group Mimic. Biochemistry, 55(48), 6617-6629. View Source